Cas no 1807089-77-5 (4-Aminomethyl-2-cyano-5-(trifluoromethoxy)benzoic acid)

• Product Name: 4-Aminomethyl-2-cyano-5-(trifluoromethoxy)benzoic acid
• CAS No: 1807089-77-5
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4796353
• Update Time: 2025-10-19

4-Aminomethyl-2-cyano-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-2-cyano-5-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H7F3N2O3/c11-10(12,13)18-8-2-7(9(16)17)5(3-14)1-6(8)4-15/h1-2H,4,15H2,(H,16,17)
• InChI Key： GAJTZKFGNPWHGV-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)O)C(C#N)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: -1.1
• Topological Polar Surface Area: 96.3

Additional information on 4-Aminomethyl-2-cyano-5-(trifluoromethoxy)benzoic acid

Comprehensive Overview of 4-Aminomethyl-2-cyano-5-(trifluoromethoxy)benzoic acid (CAS No. 1807089-77-5)

4-Aminomethyl-2-cyano-5-(trifluoromethoxy)benzoic acid (CAS No. 1807089-77-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoic acid backbone with functional groups such as aminomethyl, cyano, and trifluoromethoxy, which contribute to its versatile reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to modulate biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. This trend aligns with the growing focus on fluorinated pharmaceuticals, a topic frequently searched in scientific databases and AI-driven platforms. The cyano group in 4-Aminomethyl-2-cyano-5-(trifluoromethoxy)benzoic acid further expands its utility, enabling click chemistry or serving as a precursor for heterocyclic synthesis. Such properties make it a valuable candidate for addressing challenges in medicinal chemistry and crop protection formulations.

From an industrial perspective, the synthesis of CAS No. 1807089-77-5 involves multi-step organic reactions, often requiring precise control over temperature and catalysts to achieve high yields. Innovations in green chemistry have also influenced its production, with researchers exploring solvent-free or catalytic methods to reduce environmental impact—a hot topic in sustainable chemical manufacturing. Analytical techniques like HPLC and NMR are critical for quality control, ensuring the compound meets the stringent purity standards required for preclinical studies.

The compound’s potential extends to material science, where its aromatic and polar groups could contribute to advanced polymer designs or coatings. As interest in functional materials grows, 4-Aminomethyl-2-cyano-5-(trifluoromethoxy)benzoic acid may find applications in electronics or adhesives. Its stability under varying pH conditions also makes it a candidate for bioconjugation strategies, a frequently searched term in biotechnology forums.

In summary, 4-Aminomethyl-2-cyano-5-(trifluoromethoxy)benzoic acid (CAS No. 1807089-77-5) represents a multifaceted tool for researchers tackling challenges in drug development, agrochemical innovation, and material engineering. Its combination of reactive moieties and stability underlines its relevance in modern chemistry, aligning with industry trends and academic inquiries.